Cas no 1216638-35-5 (3,5-bis[(2-chlorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one)

• Product Name: 3,5-bis[(2-chlorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one
• CAS No: 1216638-35-5
• MF: C₂₄H₁₇Cl₂N₃O
• MW: 434.317283391953
• CID: 5343059
• Update Time: 2025-06-03

3,5-bis[(2-chlorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one Chemical and Physical Properties

Names and Identifiers

• 3,5-bis(2-chlorobenzyl)-3H-pyrimido[5,4-b]indol-4(5H)-one
• 3,5-bis[(2-chlorophenyl)methyl]pyrimido[5,4-b]indol-4-one
• 3,5-bis[(2-chlorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one
• 3,5-bis(2-chlorobenzyl)-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one

• Inchi： 1S/C24H17Cl2N3O/c25-19-10-4-1-7-16(19)13-28-15-27-22-18-9-3-6-12-21(18)29(23(22)24(28)30)14-17-8-2-5-11-20(17)26/h1-12,15H,13-14H2
• InChI Key： NEZQNJGCXSOPSB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C2C=CC=CC=2C2=C1C(N(C=N2)CC1C=CC=CC=1Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 658
• XLogP3: 5.6
• Topological Polar Surface Area: 37.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 3,5-bis[(2-chlorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one

Introduction to 3,5-bis[(2-chlorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one (CAS No. 1216638-35-5) and Its Emerging Applications in Chemical Biology

3,5-bis[(2-chlorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one, identified by the CAS number 1216638-35-5, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule belongs to the pyrimido[5,4-b]indole scaffold, a framework known for its broad biological activity and potential therapeutic applications. The presence of chlorophenylmethyl substituents at the 3 and 5 positions introduces unique electronic and steric properties, making this compound a promising candidate for further investigation.

The synthesis of 3,5-bis[(2-chlorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. The pyrimido[5,4-b]indole core is formed through a series of cyclization reactions, while the chlorophenylmethyl groups are introduced via Friedel-Crafts alkylation or similar electrophilic aromatic substitution techniques. Advanced spectroscopic methods such as NMR and mass spectrometry are employed to confirm the structural integrity of the compound.

Recent studies have highlighted the potential of this compound as a scaffold for developing novel bioactive molecules. The pyrimido[5,4-b]indole moiety is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. Specifically, derivatives of this scaffold have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The chlorophenylmethyl substituents enhance the lipophilicity of the molecule, improving its membrane permeability and thus its potential as an oral therapeutic agent.

In the realm of drug discovery, 3,5-bis[(2-chlorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one has been explored for its ability to modulate signaling pathways associated with inflammation and immune response. Preliminary in vitro studies indicate that this compound exhibits inhibitory activity against certain inflammatory cytokines, suggesting its utility in treating chronic inflammatory diseases. Additionally, its structural similarity to known antiviral agents has prompted investigations into its potential antiviral properties.

The pharmacokinetic profile of 3,5-bis[(2-chlorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one is another area of active research. The chlorophenylmethyl groups contribute to its metabolic stability while allowing for controlled release mechanisms. Studies using computational modeling have predicted optimal dosing regimens and routes of administration to maximize therapeutic efficacy while minimizing side effects.

One of the most exciting applications of this compound is in the development of targeted therapies for neurological disorders. The pyrimido[5,4-b]indole scaffold has been shown to cross the blood-brain barrier efficiently when properly functionalized. Researchers are exploring modifications to enhance binding affinity to specific neurotransmitter receptors or ion channels implicated in conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic versatility of 3,5-bis[(2-chlorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one also allows for the creation of a library of derivatives with tailored biological activities. By varying the substitution patterns on the pyrimido[5,4-b]indole core or introducing additional functional groups at strategic positions within the molecule, researchers can fine-tune its pharmacological properties. This approach has led to several novel compounds with enhanced potency and selectivity compared to existing treatments.

Future directions in the study of 3,5-bis[(2-chlorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one include exploring its role in epigenetic modulation. The compound's ability to interact with DNA and RNA-binding proteins suggests potential applications in gene therapy or chromatin remodeling. Additionally, collaborations between synthetic chemists and biochemists are expected to yield deeper insights into its mechanism of action across multiple biological pathways.

In conclusion, 3, 5- bis[(2-chlorophenyl)methyl]- 3 H, 4 H, 5 H-pyrimido[ 5 , 4 - b ] - indol - 4 - one (CAS No. 1216638-35-5) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics. Its unique scaffold, coupled with promising preclinical data, positions it as a valuable asset in ongoing drug discovery efforts aimed at addressing some of today's most challenging diseases.